Cas no 51299-07-1 (1,2,3-Oxathiazin-4(3H)-one, 2,2-dioxide)

• Product name: 1,2,3-Oxathiazin-4(3H)-one, 2,2-dioxide
• CAS No: 51299-07-1
• MF: C₃H₃NO₄S
• MW: 149.125219583511
• CID: 336321
• PubChem ID: 9898869

1,2,3-Oxathiazin-4(3H)-one, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxathiazin-4(3H)-one, 2,2-dioxide
• 2,2-dioxooxathiazin-4-one
• SCHEMBL3189954
• 51299-07-1
• DTXSID70432490
• 1,2,3-Oxathiazin-4(3 H)-on-2,2-dioxide

• Inchi： InChI=1S/C3H3NO4S/c5-3-1-2-8-9(6,7)4-3/h1-2H,(H,4,5)
• InChI Key： JOMHJSHXRKOBLD-UHFFFAOYSA-N
• SMILES： O1C=CC(=O)NS1(=O)=O

Computed Properties

• Exact Mass: 148.97827875g/mol
• Monoisotopic Mass: 148.97827875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: -0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives